1-((4-bromo-2,5-dimethoxyphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Specification

• CAS No.: 701952-26-3
• Molecular Formula: C17H17BrN2O4S
• Molecular Weight: 425.3g/mol
• IUPAC Name: 1-(4-bromo-2,5-dimethoxyphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
• Standard InChI: InChI=1S/C17H17BrN2O4S/c1-23-14-11-16(15(24-2)10-13(14)18)25(21,22)20-9-8-19-17(20)12-6-4-3-5-7-12/h3-7,10-11H,8-9H2,1-2H3
• Standard InChI Key: DMHKCDCSPKIVON-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1Br)OC)S(=O)(=O)N2CCN=C2C3=CC=CC=C3
• Canonical SMILES: COC1=CC(=C(C=C1Br)OC)S(=O)(=O)N2CCN=C2C3=CC=CC=C3

Introduction

Chemical Structure and Properties

Basic Properties

1-((4-bromo-2,5-dimethoxyphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole is characterized by specific physical and chemical properties that define its behavior in various conditions. The compound has been assigned the CAS number 701952-26-3, which serves as its unique identifier in chemical databases. Its molecular formula is C17H17BrN2O4S, indicating a complex structure containing carbon, hydrogen, bromine, nitrogen, oxygen, and sulfur atoms. With a molecular weight of 425.3 g/mol, this compound falls within the mid-range molecular weight category for drug-like molecules.

The structural backbone of this compound includes three main components: a 4,5-dihydro-1H-imidazole heterocyclic core, a phenyl substituent at position 2 of the imidazole ring, and a 4-bromo-2,5-dimethoxyphenylsulfonyl group attached to the nitrogen atom at position 1 of the imidazole ring.

Table 1: Basic Properties of 1-((4-bromo-2,5-dimethoxyphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Property	Value
CAS Number	701952-26-3
Molecular Formula	C17H17BrN2O4S
Molecular Weight	425.3 g/mol
IUPAC Name	1-(4-bromo-2,5-dimethoxyphenyl)sulfonyl-2-phenyl-4,5-dihydroimidazole
Appearance	Complex organic solid compound

Structural Characteristics

The central feature of this compound is the 4,5-dihydro-1H-imidazole ring, which is a five-membered heterocyclic structure containing two nitrogen atoms. This structural motif is found in numerous biologically active compounds and serves as an important pharmacophore in medicinal chemistry. The presence of a phenyl group at position 2 of the imidazole ring enhances its lipophilicity and may contribute to specific receptor interactions in biological systems.

Comparison with Related Compounds

Structural Analogues

Another related compound is 1-(4-bromophenyl)-2-phenyl-1H-benzo[d]imidazole (CID 23094071), which includes both bromophenyl and phenyl substituents attached to a benzimidazole core. While structurally distinct from the target compound, it may exhibit similar biological activities due to the presence of common pharmacophoric elements.

Comparative Analysis

Table 2 provides a comparative analysis of 1-((4-bromo-2,5-dimethoxyphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole with structurally related compounds.

Compound	Molecular Formula	Key Structural Features	Potential Biological Activities
1-((4-bromo-2,5-dimethoxyphenyl)sulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole	C17H17BrN2O4S	4,5-dihydroimidazole core, sulfonyl linker, brominated and methoxylated phenyl group	Potentially antimicrobial, anti-inflammatory, and anticancer activities
2-(4-Bromophenyl)-4,5-diphenyl-1H-imidazole	C21H15BrN2	Imidazole core, bromophenyl group, two phenyl substituents	Similar potential biological activities but possibly different potency and selectivity
1-(4-bromophenyl)-2-phenyl-1H-benzo[d]imidazole	C19H13BrN2	Benzimidazole core, bromophenyl and phenyl substituents	Potentially similar activities but with different spectrum and potency

The comparative analysis highlights the structural diversity among these compounds and suggests that while they may share some biological activities, their specific pharmacological profiles would likely differ based on their unique structural features.

Analytical Characterization